Cas no 3285-40-3 (Benzyl 5-Methoxy-2-methylindole-3-acetate)

• Product name: Benzyl 5-Methoxy-2-methylindole-3-acetate
• CAS No: 3285-40-3
• MF: C₁₉H₁₉NO₃
• MW: 309.35906
• CID: 1064617
• PubChem ID: 12658286

Benzyl 5-Methoxy-2-methylindole-3-acetate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-Methoxy-2-methylindole-3-acetate
• (5-methoxy-2-methyl-1H-indol-3-yl)acetic acid benzyl ester
• SCHEMBL11014056
• Benzyl2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate
• DB-297046
• 1h-indole-3-acetic acid,5-methoxy-2-methyl-,phenylmethyl ester
• Benzyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate
• 3285-40-3

• Inchi： InChI=1S/C19H19NO3/c1-13-16(17-10-15(22-2)8-9-18(17)20-13)11-19(21)23-12-14-6-4-3-5-7-14/h3-10,20H,11-12H2,1-2H3
• InChI Key： CIYYFSIPIJCMHH-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(N1)C=CC(=C2)OC)CC(=O)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives